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Compound of Interest

Compound Name:
3,3-Difluoroazetidine

hydrochloride

Cat. No.: B1302710 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 3,3-Difluoroazetidine hydrochloride.

It includes detailed operational and disposal plans to ensure safe laboratory practices.

Chemical and Physical Properties

Property Value Source

CAS Number 288315-03-7 [1][2][3]

Molecular Formula C₃H₅F₂N · HCl [2][4]

Molecular Weight 129.54 g/mol [2][4][5]

Appearance White Crystalline Solid [4]

Melting Point 136-140 °C / 138-143 °C [1][2]

Storage Temperature 2-8°C or 3-5°C [1][2]

Special Characteristics Hygroscopic [1]

Hazard Identification and Classification[2][5][6]
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Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure when handling 3,3-
Difluoroazetidine hydrochloride.
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Protection Type Equipment Specification Purpose

Eye and Face

Protection

Safety Goggles with

Side-Shields
ANSI Z87.1 Compliant

Protects against

splashes and airborne

particles.[7]

Face Shield
Worn over safety

goggles

Recommended when

handling larger

quantities or during

procedures with a

high risk of splashing.

[7][8]

Hand Protection
Chemical-Resistant

Gloves
Nitrile or Neoprene

Protects skin from

direct contact. Consult

glove manufacturer for

specific chemical

compatibility.[7][9]

Body Protection Laboratory Coat
Fully buttoned, long-

sleeved

Prevents

contamination of

personal clothing.[7]

[9]

Impervious Clothing

(as needed)

e.g., chemical-

resistant apron

For large-scale

operations or in case

of significant spill risk.

[8][10]

Respiratory Protection
NIOSH-Approved

Respirator
N95 or higher

Required when

handling the powder

outside of a certified

chemical fume hood

to prevent inhalation.

[2][7]

Experimental Protocol: Safe Handling of 3,3-
Difluoroazetidine Hydrochloride
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All handling of 3,3-Difluoroazetidine hydrochloride should be performed in a designated

area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[9][11]

Step-by-Step Handling Protocol:

Preparation:

Ensure the work area within the chemical fume hood is clean and uncluttered.

Assemble all necessary equipment and reagents before handling the compound.

Verify that an emergency eyewash station and safety shower are accessible.[12]

Don all required PPE as outlined in the table above.

Weighing and Aliquoting (Solid):

Perform all manipulations of the solid compound within a chemical fume hood.[7]

Use appropriate tools (e.g., spatulas, weigh paper) to handle the powder.

Avoid creating dust.[7] If the material is dusty, consider using a glove bag or similar

containment for weighing.

Close the container tightly immediately after use.[13]

Solution Preparation:

Slowly add the weighed 3,3-Difluoroazetidine hydrochloride to the solvent.

If dissolving in water, be aware that the compound is a hydrochloride salt and may form a

mildly acidic solution.

Ensure the dissolution is performed in a closed or covered vessel to the extent possible to

avoid splashes or aerosols.

Use in Reaction:
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When adding the compound or a solution of it to a reaction mixture, do so slowly and in a

controlled manner.

Maintain the reaction under a fume hood for the entire duration.

Post-Handling:

Decontaminate all equipment that came into contact with the chemical.

Wipe down the work surface in the fume hood.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after removing gloves.[1][7]
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Experimental Workflow for Handling 3,3-Difluoroazetidine Hydrochloride

Preparation

Handling

Post-Handling

Clean and prepare fume hood

Assemble equipment and reagents

Don all required PPE

Weigh solid in fume hood

Prepare solution

Use in reaction

Decontaminate equipment and workspace

Remove PPE correctly

Wash hands thoroughly
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Disposal Plan for 3,3-Difluoroazetidine Hydrochloride

Waste Collection

Storage and Disposal

Segregate solid and liquid waste

Collect solid waste in a labeled, sealed container Collect liquid waste in a labeled, sealed container

Store waste in designated satellite accumulation area

Arrange for pickup by Environmental Health & Safety

Dispose of in an approved waste disposal plant

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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